ent-Voriconazole
ent-Voriconazole
Brand Name:
Vulcanchem
CAS No.:
137234-63-0
VCID:
VC0030392
InChI:
InChI=1S/C16H14F3N5O/c1-10(15-14(19)5-20-7-22-15)16(25,6-24-9-21-8-23-24)12-3-2-11(17)4-13(12)18/h2-5,7-10,25H,6H2,1H3/t10-,16+/m1/s1
SMILES:
CC(C1=NC=NC=C1F)C(CN2C=NC=N2)(C3=C(C=C(C=C3)F)F)O
Molecular Formula:
C16H14F3N5O
Molecular Weight:
349.31 g/mol
ent-Voriconazole
CAS No.: 137234-63-0
Reference Standards
VCID: VC0030392
Molecular Formula: C16H14F3N5O
Molecular Weight: 349.31 g/mol
CAS No. | 137234-63-0 |
---|---|
Product Name | ent-Voriconazole |
Molecular Formula | C16H14F3N5O |
Molecular Weight | 349.31 g/mol |
IUPAC Name | (2S,3R)-2-(2,4-difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1,2,4-triazol-1-yl)butan-2-ol |
Standard InChI | InChI=1S/C16H14F3N5O/c1-10(15-14(19)5-20-7-22-15)16(25,6-24-9-21-8-23-24)12-3-2-11(17)4-13(12)18/h2-5,7-10,25H,6H2,1H3/t10-,16+/m1/s1 |
Standard InChIKey | BCEHBSKCWLPMDN-HWPZZCPQSA-N |
Isomeric SMILES | C[C@H](C1=NC=NC=C1F)[C@@](CN2C=NC=N2)(C3=C(C=C(C=C3)F)F)O |
SMILES | CC(C1=NC=NC=C1F)C(CN2C=NC=N2)(C3=C(C=C(C=C3)F)F)O |
Canonical SMILES | CC(C1=NC=NC=C1F)C(CN2C=NC=N2)(C3=C(C=C(C=C3)F)F)O |
Synonyms | (αS,βR)-α-(2,4-Difluorophenyl)-5-fluoro-β-methyl-α-(1H-1,2,4-triazol-1-ylmethyl)-4-pyrimidineethanol; [S-(R*,S*)]-α-(2,4-Difluorophenyl)-5-fluoro-β-methyl-α-_x000B_(1H-1,2,4-triazol-1-ylmethyl)-4-pyrimidineethanol; USP Voriconazole Related Compound B; |
PubChem Compound | 15230631 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume